Cas no 42266-02-4 ((3,5-Dichloro-phenyl)-ethyl-amine)

• Product Name: (3,5-Dichloro-phenyl)-ethyl-amine
• CAS No: 42266-02-4
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD03210688
• CID: 325042
• PubChem ID: 6424798
• Update Time: 2025-10-29

(3,5-Dichloro-phenyl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,5-dichloro-N-ethyl-
• (3,5-DICHLOROPHENYL)ETHYLAMINE,
• 2-(3,5-dichlorophenyl)ethanamine
• 3,5-dichloro-N-ethylaniline
• AB1380
• Benzenamine,3,5-dichloro-N-ethyl
• N-Ethyl-3,5-dichloroaniline
• (3,5-Dichloro-phenyl)-ethyl-amine
• SB37140
• 42266-02-4
• SCHEMBL3398764
• MFCD03210688
• EN300-164331
• AKOS000234163
• A825833
• (3,5-Dichlorophenyl)-ethyl-amine
• (3,5-Dichlorophenyl)ethylamine
• DTXSID10423726
• CS-0298632
• (3,5-dichloro-phenyl)-ethyl-amine, AldrichCPR
• FT-0694185
• UGXXPACFCQWAPG-UHFFFAOYSA-N
• 3,5-DICHLORO-N-ETHYLBENZENAMINE

• MDL： MFCD03210688
• Inchi： 1S/C8H9Cl2N/c1-2-11-8-4-6(9)3-7(10)5-8/h3-5,11H,2H2,1H3
• InChI Key： UGXXPACFCQWAPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NCC)Cl

Computed Properties

• Exact Mass: 189.01100
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.49820

(3,5-Dichloro-phenyl)-ethyl-amine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (3,5-Dichloro-phenyl)-ethyl-amine

Comprehensive Guide to (3,5-Dichloro-phenyl)-ethyl-amine (CAS No. 42266-02-4): Properties, Applications, and Market Insights

(3,5-Dichloro-phenyl)-ethyl-amine (CAS No. 42266-02-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This aromatic amine derivative, featuring dichloro-substituted phenyl and ethylamine groups, exhibits unique chemical properties that make it valuable for synthetic applications. As researchers increasingly explore halogenated aromatic compounds for drug development, this molecule has gained attention for its potential as a building block in medicinal chemistry.

The compound's molecular structure combines a 3,5-dichlorophenyl moiety with an ethylamine functional group, creating interesting reactivity patterns. Recent studies highlight its role in developing novel bioactive molecules, particularly in the design of central nervous system (CNS) targeting compounds. With the growing pharmaceutical industry focus on neuroactive substances, (3,5-Dichloro-phenyl)-ethyl-amine serves as a crucial intermediate for researchers investigating neurotransmitter analogs and receptor modulators.

From a synthetic chemistry perspective, CAS 42266-02-4 demonstrates excellent stability under various reaction conditions, making it suitable for multi-step organic synthesis. Its electron-withdrawing chlorine substituents influence the electronic properties of the aromatic ring, enabling selective functionalization at specific positions. This characteristic is particularly valuable when creating structure-activity relationship (SAR) libraries for drug discovery programs.

The commercial availability of (3,5-Dichloro-phenyl)-ethyl-amine has expanded significantly in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers typically offer this compound in various purity grades (98-99.5%), with packaging options ranging from gram quantities to kilogram scales. Current market trends show increased interest in custom synthesis services for derivatives of this compound, reflecting its growing importance in medicinal chemistry research.

Analytical characterization of 42266-02-4 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures, including characteristic aromatic proton signals and chlorine isotope patterns, facilitate quality control in research applications. Proper storage recommendations include protection from light and moisture, with optimal stability observed at temperatures below 4°C for long-term preservation.

In pharmaceutical applications, researchers have explored (3,5-Dichloro-phenyl)-ethyl-amine as a precursor for dopamine receptor ligands and serotonin analogs. The compound's structural features allow for systematic modifications to optimize blood-brain barrier permeability and target binding affinity. Recent patent literature reveals innovative uses in developing neurological disorder treatments, particularly for conditions involving neurotransmitter imbalances.

The agrochemical sector has also shown interest in derivatives of CAS 42266-02-4, particularly for developing novel plant growth regulators and pest control agents. The dichlorophenyl moiety contributes to enhanced lipophilicity, potentially improving the systemic activity of agricultural chemicals. Researchers are investigating structure modifications to optimize environmental persistence while maintaining favorable ecotoxicological profiles.

From a regulatory perspective, (3,5-Dichloro-phenyl)-ethyl-amine falls under general laboratory chemical classifications. However, researchers should consult local regulations regarding chemical handling protocols and waste disposal requirements. The compound's material safety data sheet (MSDS) provides essential information about proper personal protective equipment (PPE) and emergency procedures.

Future research directions for 42266-02-4 include exploring its potential in catalysis and material science applications. The compound's ability to coordinate with metals suggests possible uses in developing specialty ligands for asymmetric synthesis. Additionally, its aromatic structure makes it a candidate for incorporation into advanced polymeric materials with tailored electronic properties.

For researchers sourcing (3,5-Dichloro-phenyl)-ethyl-amine, quality considerations include verifying analytical certificates, assessing supplier reliability, and confirming batch-to-batch consistency. Many manufacturers now provide custom synthesis documentation and stability data to support research applications. The global market for this compound continues to grow, with increasing demand from biotechnology startups and pharmaceutical innovators.

In conclusion, CAS 42266-02-4 represents a versatile building block with significant potential across multiple research domains. Its unique combination of aromatic substitution and amine functionality enables diverse chemical transformations, making it valuable for developing next-generation therapeutic candidates and specialty chemicals. As synthetic methodologies advance, we anticipate expanded applications for this compound in cutting-edge scientific research.